
A Comprehensive Technical Guide to 4-Fluoro-3-
methylanisole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Fluoro-3-methylanisole

Cat. No.: B1295314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Fluoro-3-methylanisole, a key

chemical intermediate. The document details its chemical and physical properties, safety

information, and potential applications, with a focus on data relevant to research and

development.

Core Properties and Identification
4-Fluoro-3-methylanisole, also known as 1-fluoro-4-methoxy-2-methylbenzene, is an

aromatic organic compound. Its unique substitution pattern makes it a valuable building block

in the synthesis of more complex molecules.

Table 1: Chemical Identification
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Identifier Value

CAS Number 2338-54-7[1][2][3][4][5]

Molecular Formula C₈H₉FO[2][3][4][5]

Linear Formula FC₆H₃(CH₃)OCH₃[1]

IUPAC Name 1-Fluoro-4-methoxy-2-methylbenzene

Synonyms
Benzene, 1-fluoro-4-methoxy-2-methyl-[2][3][5],

2-Fluoro-5-methoxytoluene[6]

MDL Number MFCD00042293[1][2][4]

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 140.15 g/mol [1]

Appearance Colorless to light yellow liquid[7]

Boiling Point 174-175 °C at 762 mmHg[1][7]

Density 1.07 g/mL at 25 °C[1][7]

Refractive Index (n20/D) 1.492[1][7]

Flash Point 63 °C (145.4 °F) - closed cup[1]

Vapor Pressure 1.62 mmHg at 25°C[6]

LogP 2.14270[6]

Topological Polar Surface Area (TPSA) 9.23 Å²[2]

Safety and Handling
Proper handling of 4-Fluoro-3-methylanisole is crucial in a laboratory setting. The following

tables summarize its hazard classifications and necessary precautions.

Table 3: GHS Hazard Information
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Hazard Class Category

Skin Irritation 2

Eye Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory system)

Source:[1]

Table 4: GHS Hazard and Precautionary Statements

Code Statement

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]

H335 May cause respiratory irritation.[1]

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][8]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][8]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[1][8]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][8]

Role in Drug Discovery and Development
Fluorinated aromatic compounds, such as 4-Fluoro-3-methylanisole, are of significant interest

in medicinal chemistry. The introduction of fluorine can modulate a molecule's physicochemical

properties, including lipophilicity, metabolic stability, and binding affinity.[9][10] While specific

signaling pathways involving 4-Fluoro-3-methylanisole are not extensively documented, its

utility as a synthetic intermediate allows for its incorporation into a wide range of biologically
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active molecules. For instance, fluoroanisole derivatives are used in the development of

various therapeutic agents.[11]

The logical workflow for the utilization of a chemical intermediate like 4-Fluoro-3-
methylanisole in a research and development context is illustrated below.
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Workflow for a Chemical Intermediate in R&D

Synthesis and Preparation

Analysis and Characterization

Application in Drug Discovery

Starting Materials

Chemical Synthesis

Work-up and Isolation

Purification

Structural Elucidation (NMR, MS)

Characterize Product

Purity Assessment (HPLC, GC)

Physicochemical Property Measurement

Lead Compound Synthesis

Use in Further Synthesis

Biological Screening

Structure-Activity Relationship (SAR) Studies

Lead Optimization

Iterative Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-フルオロ-3-メチルアニソール 97% | Sigma-Aldrich [sigmaaldrich.com]

2. chemscene.com [chemscene.com]

3. 4-Fluoro-3-methylanisole [webbook.nist.gov]

4. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]

5. 4-Fluoro-3-methylanisole [webbook.nist.gov]

6. Page loading... [wap.guidechem.com]

7. 4-FLUORO-3-METHYLANISOLE CAS#: 2338-54-7 [amp.chemicalbook.com]

8. fishersci.com [fishersci.com]

9. researchgate.net [researchgate.net]

10. merckmillipore.com [merckmillipore.com]

11. Page loading... [wap.guidechem.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 4-Fluoro-3-
methylanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295314#4-fluoro-3-methylanisole-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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